Cas no 85118-25-8 (5-Carbamoylphthalide)

5-Carbamoylphthalide structure
5-Carbamoylphthalide structure
Product Name:5-Carbamoylphthalide
CAS No:85118-25-8
MF:C9H7NO3
MW:177.156782388687
CID:990040
Update Time:2024-03-01

5-Carbamoylphthalide Chemical and Physical Properties

Names and Identifiers

    • 1,3-dihydro-1-oxo-5-Isobenzofurancarboxamide
    • 1,3-dihydro-1-oxoisobenzofuran-5-carboxamide
    • 1-oxo-1,3-dihydroisobenzofuran-5-carboxamide
    • 1-oxo-3H-2-benzofuran-5-carboxamide
    • 5-carbamoylphthalide
    • 1-Oxo-phthalan-5-carbonsaeure-amid
    • 1-oxo-phthalan-5-carboxylic acid amide
    • EINECS 285-678-8
    • 1,3-Dihydro-1-oxo-5-isobenzofurancarboxamide (ACI)
    • 5-Carbamoylphthalide
    • Inchi： 1S/C9H7NO3/c10-8(11)5-1-2-7-6(3-5)4-13-9(7)12/h1-3H,4H2,(H2,10,11)
    • InChI Key： VOWKISVRIBSFMO-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC(C(N)=O)=CC=2)CO1

Computed Properties

  • Exact Mass: 177.04300
  • Monoisotopic Mass: 177.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 69.4A^2

Experimental Properties

  • Density: 1.419
  • Boiling Point: 420.8°C at 760 mmHg
  • Flash Point: 267°C
  • Refractive Index: 1.631
  • PSA: 70.38000
  • LogP: 1.34010

5-Carbamoylphthalide Security Information

5-Carbamoylphthalide Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Carbamoylphthalide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C183340-100mg
5-Carbamoylphthalide
 85118-25-8
100mg
 $ 133.00 2023-04-18
TRC
C183340-500mg
5-Carbamoylphthalide
 85118-25-8
500mg
 $ 563.00 2023-04-18
TRC
C183340-1g
5-Carbamoylphthalide
 85118-25-8
1g
 $ 800.00 2023-09-08
TRC
C183340-1000mg
5-Carbamoylphthalide
 85118-25-8
1g
 $ 999.00 2023-04-18

5-Carbamoylphthalide Production Method

Production Method 1

82104-74-3 82104-74-3
85118-25-8 85118-25-8
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Ethanol ,  Water ;  1.5 h, 80 °C
Reference
Transition metal-free sodium borohydride-promoted controlled hydration of nitriles to amides
Verma, Praveen Kumar; Kumar, Neeraj; Sharma, Upendra; Bala, Manju; Kumar, Vishal; et al, Synthetic Communications, 2013, 43(21), 2867-2875

Production Method 2

227954-90-7 227954-90-7
85118-25-8 85118-25-8
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Tetrahydrofuran ,  Water ;  30 min, cooled
Reference
Synthesis of 5-(chlorocarbonyl)phthalide
Wang, Jingwei; Sun, Li, Heilongjiang Yiyao, 2009, 22(4), 499-500

Production Method 3

64169-34-2 64169-34-2
82102-37-2 82102-37-2
85118-25-8 85118-25-8
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: Bis(dibenzylideneacetone)palladium ,  Tri-tert-butylphosphonium tetrafluoroborate Solvents: 1,4-Dioxane ;  20 h, 100 °C
1.2 Reagents: Sodium bicarbonate ,  Ammonium carbamate Catalysts: Bis(dibenzylideneacetone)palladium ,  (2R)-1-[(1R)-1-[Bis(1,1-dimethylethyl)phosphino]ethyl]-2-(diphenylphosphino)ferr… Solvents: 1,4-Dioxane ;  20 h, 100 °C
Reference
Palladium-Catalyzed Approach to Primary Amides Using Nongaseous Precursors
Nielsen, Dennis U.; Taaning, Rolf H.; Lindhardt, Anders T.; Gogsig, Thomas M.; Skrydstrup, Troels, Organic Letters, 2011, 13(16), 4454-4457

5-Carbamoylphthalide Raw materials

5-Carbamoylphthalide Preparation Products

5-Carbamoylphthalide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:85118-25-8)艾司西酞普兰杂质 (L)
Order Number:LE27022255
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
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5-Carbamoylphthalide Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85118-25-8)艾司西酞普兰杂质 (L)
LE27022255
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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